Cas no 648883-64-1 (2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)-)

• Product Name: 2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)-
• CAS No: 648883-64-1
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 413500
• PubChem ID: 53876196
• Update Time: 2025-04-19

2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioic acid, 3-ethyl-, (2Z,4Z)-
• 3-ethylhexa-2,4-dienedioic acid
• DTXSID80707323
• 648883-64-1

• Inchi： 1S/C8H10O4/c1-2-6(5-8(11)12)3-4-7(9)10/h3-5H,2H2,1H3,(H,9,10)(H,11,12)
• InChI Key： HGPINVBEQXQJRL-UHFFFAOYSA-N
• SMILES： OC(C=C(C=CC(=O)O)CC)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6